Cas no 112811-72-0 (1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a fluorinated quinolone derivative with a cyclopropyl substituent at the N-1 position. Its structure confers potent antibacterial activity, particularly against Gram-negative pathogens, due to enhanced DNA gyrase and topoisomerase IV inhibition. The methoxy and difluoro substitutions improve pharmacokinetic properties and spectrum of action. This compound serves as a key intermediate in synthesizing advanced antimicrobial agents.

112811-72-0 structure
Product name:1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid
- 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-o xo-1,4-dihydroquine
- 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-4-OXO-3-QUINOLINE CARBOXYLIC ACID
- 1-Cyclopropyl-1,4-dihydro-6,7-difluoro-8-methoxy-4-oxoquinoline-3-carboxylicacid
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxoquinoline-3-carboxylicacid
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinolin-3-carboxylicacid
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-quinolone-3-carboxylic acid
- 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-
- 1-Cyclopropyl-6
- Moxifloxacin impurity J
- Moxifloxacin Impurity 26
- Quinoline carboxylic acid
- Moxifloxacin Difluoro Methoxy IMpurity
- Ciprofloxacin Difluoro 8-Methoxy Impurity
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-o xo-1,4-dihydroquine
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-3-quinolinecarboxylic
- 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-3-quinolinecarboxylic acid
- EKQ5B89ZK4
- 3-Quinolinecarboxylic acid, 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-
- 1-cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxoquinoline-3-carboxy
- 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOX
- 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid ethyl ester
- UNII-EKQ5B89ZK4
- 1-Cyclopropyl-6 pound not7-difluoro-8-methoxy-4-oxo-1 pound not4-dihydroquinoline-3-carboxylic acid
- 1-cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- CHEMBL1425316
- BB 0262486
- 1-cyclopropyl-6,7-difluoro-1,4 dihydro-8-methoxy-4-oxo-3-quinoline carboxylic acid
- 1-cyclopropyl-6,7-difluoro-1.4 dihydro-8-methoxy-4-oxo-3-quinoline carboxylic acid
- SCHEMBL483223
- AC-8368
- 1-cyclopropyl-1,4-dihydro-4-oxo-6,7-difluoro-8-methoxy-3-quinoline carboxylic acid
- FT-0633381
- SMR000544699
- EN300-303232
- SY020523
- BCP34174
- 1-Cyclopropyl-1,4-dihydro-6,7-difluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid
- 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
- HMS2857A20
- AM20061812
- WQJZXSSAMGZVTM-UHFFFAOYSA-N
- DTXSID30427125
- FT-0601426
- AKOS002332025
- 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinoline carboxylic acid
- J-504573
- 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-Quinoline-3-carboxylic acid
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
- C14H11F2NO4
- MLS001215934
- 112811-72-0
- DS-12101
- PD095783
- FT-0686394
- 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
- 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxoquinoline-3carboxylic acid
- CS-W019415
- 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxoquinoline-3-carboxylic acid
- 1-CYCLOPROPYL-6,7-DIFLUORO-8-METHOXY-1,4-DIHYDRO-4-OXY-QUINOLINE-3-CARBOXYLIC ACID
- 1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-3-quinolinecarboxylicacid
- MFCD05864420
- 1-Cyclopropyl-6,7- fluoro-8-methoxy-1,4-dihydro-4-oxo-3-quinoline carboxylic acid
- ALBB-015403
- DB-238261
- DB-005090
- BBL012466
- STK261871
-
- MDL: MFCD05864420
- Inchi: 1S/C14H11F2NO4/c1-21-13-10(16)9(15)4-7-11(13)17(6-2-3-6)5-8(12(7)18)14(19)20/h4-6H,2-3H2,1H3,(H,19,20)
- InChI Key: WQJZXSSAMGZVTM-UHFFFAOYSA-N
- SMILES: FC1=C(C([H])=C2C(C(C(=O)O[H])=C([H])N(C2=C1OC([H])([H])[H])C1([H])C([H])([H])C1([H])[H])=O)F
Computed Properties
- Exact Mass: 295.065614g/mol
- Surface Charge: 0
- XLogP3: 2.7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 3
- Monoisotopic Mass: 295.065614g/mol
- Monoisotopic Mass: 295.065614g/mol
- Topological Polar Surface Area: 66.8Ų
- Heavy Atom Count: 21
- Complexity: 505
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Melting Point: 192-194°C
- Boiling Point: 245.2°C at 760 mmHg
- Flash Point: 240.7±28.7 °C
- Refractive Index: 1.629
- PSA: 68.53000
- LogP: 2.32140
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazard Category Code: 22
- Safety Instruction: 24/25
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1066318-100g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
112811-72-0 | 98% | 100g |
¥264.00 | 2024-08-09 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB93539-10G |
1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
112811-72-0 | 95% | 10g |
¥ 217.00 | 2023-04-07 | |
abcr | AB228826-25g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, 95%; . |
112811-72-0 | 95% | 25g |
€90.80 | 2025-02-16 | |
Enamine | EN300-303232-10g |
1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
112811-72-0 | 95% | 10g |
$69.0 | 2023-09-06 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00607-1g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
112811-72-0 | 97% | 1g |
0.00 | 2021-07-09 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00607-100g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
112811-72-0 | 97% | 100g |
354.00 | 2021-07-09 | |
TRC | C988650-10g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
112811-72-0 | 10g |
$ 133.00 | 2023-09-08 | ||
TRC | C988650-100g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
112811-72-0 | 100g |
$244.00 | 2023-05-18 | ||
TRC | C988650-25g |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
112811-72-0 | 25g |
$ 161.00 | 2023-09-08 | ||
eNovation Chemicals LLC | D404152-25g |
1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid |
112811-72-0 | 97% | 25g |
$200 | 2024-06-05 |
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:112811-72-0)1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Order Number:A2278
Stock Status:in Stock/in Stock
Quantity:1kg/500g
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 04:14
Price ($):325.0/191.0
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Related Literature
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Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
-
Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
-
Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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